1H-Isoindole-1,3(2H)-dione, 4,5-dihydro-

• CAS No.: 51938-01-3
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol
• IUPAC Name: 4,5-dihydroisoindole-1,3-dione
• InChI: InChI=1S/C8H7NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1,3H,2,4H2,(H,9,10,11)
• InChI Key: AKYAMTDRHCBNQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C1)C(=O)NC2=O

Description

1H-Isoindole-1,3(2H)-dione, 4,5-dihydro- is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3-substituted phthalimidines of formula (I) wherein Z is OH can be prepared by reacting, under nondehydrating conditions, equivalent amounts of a 3-substituted phthalide of the formula ##STR3## wherein R, X, Y, a and b have the same meanings as above, and ammonia, or a primary aliphatic or aromatic amine. The reaction is preferably carried out in the presence of an inert organic solvent for the phthalide such as tetrahydrofuran, diethyl ether, diisopropyl ether, methyl n-butyl ether and the like. The solvent should have a boiling point below about 100° C. to permit ready separation from the reaction product by distillation at moderate temperatures. This serves to minimize dehydration of the 3-hydroxy group on the phthalimidine product. The primary amines employed in the reaction are those of the formula H2N--Q where Q has the same meaning as above. When the reaction is conducted at temperatures above about 100° C., dehydration takes place to produce a 3-substituted phthalimidine of formula (II).